Cas no 2172214-32-1 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentane-1-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentane-1-carboxylic acid
• CAS No: 2172214-32-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5881619
• PubChem ID: 165548467
• Update Time: 2025-10-29

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentane-1-carboxylic acid
• EN300-1489803
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclopentane-1-carboxylic acid
• 2172214-32-1

• Inchi： 1S/C26H30N2O5/c1-25(2,15-22(29)27-26(23(30)31)13-7-8-14-26)28-24(32)33-16-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,21H,7-8,13-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： CIOQXWOZDIHNEE-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)NC(CC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentane-1-carboxylic acid

Recent Advances in the Study of 2172214-32-1 and 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentane-1-carboxylic Acid

The chemical compound 2172214-32-1 and its derivative, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentane-1-carboxylic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery, peptide synthesis, and targeted therapeutics. This research brief aims to summarize the latest findings related to these compounds, highlighting their synthesis, biological activity, and potential therapeutic uses.

Recent studies have focused on the synthesis and characterization of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentane-1-carboxylic acid, a key intermediate in peptide synthesis. The compound's unique structure, featuring a cyclopentane ring and a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a valuable building block for the development of novel peptide-based therapeutics. Researchers have optimized the synthesis route to improve yield and purity, which is critical for large-scale pharmaceutical applications.

In addition to its role in peptide synthesis, 2172214-32-1 has been investigated for its potential as a bioactive molecule. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings open up new avenues for the development of anti-inflammatory drugs, although further in vivo studies are required to validate these effects and assess the compound's safety profile.

The biological activity of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentane-1-carboxylic acid has also been explored in the context of targeted drug delivery. Its ability to conjugate with various peptides and small molecules makes it a promising candidate for the design of drug-carrier systems. Recent research has demonstrated its utility in enhancing the bioavailability and stability of therapeutic peptides, thereby improving their efficacy in preclinical models.

Despite these promising developments, challenges remain in the clinical translation of these compounds. Issues such as scalability, cost-effectiveness, and potential toxicity need to be addressed in future studies. Nevertheless, the ongoing research on 2172214-32-1 and its derivatives underscores their potential to contribute to advancements in chemical biology and pharmaceutical sciences. Continued exploration of their mechanisms of action and therapeutic applications will be crucial for realizing their full potential.